Cas no 801303-22-0 (2-Amino-5-fluoropyridine-3-carbonitrile)

2-Amino-5-fluoropyridine-3-carbonitrile structure

801303-22-0 structure

Product Name:2-Amino-5-fluoropyridine-3-carbonitrile

CAS No:801303-22-0

MF:C₆H₄FN₃

MW:137.114463806152

MDL:MFCD11847632

CID:1118025

PubChem ID:16126435

Update Time:2024-10-27

2-Amino-5-fluoropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-fluoro-3-Pyridinecarbonitrile
- 2-amino-3-cyano-5-fluoropyridine
- 2-amino-5-fluoronicotinonitrile
- 2-amino-5-fluoropyridine-3-carbonitrile
- 2-Amino-5-fluoro-3-pyridinecarbonitrile (ACI)
- DTXSID40583125
- KWSANSFLBDJIKU-UHFFFAOYSA-N
- 801303-22-0
- CS-0186543
- SB75577
- BHB30322
- MFCD11847632
- SCHEMBL921763
- DB-083001
- AKOS006339959
- BS-17555
- SY128330
- 2-Amino-5-fluoropyridine-3-carbonitrile
- MDL： MFCD11847632
- Inchi： 1S/C6H4FN3/c7-5-1-4(2-8)6(9)10-3-5/h1,3H,(H2,9,10)
- InChI Key： KWSANSFLBDJIKU-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=NC=C(F)C=1

Computed Properties

Exact Mass: 137.03900
Monoisotopic Mass: 137.03892530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 62.7Å²

Experimental Properties

PSA: 62.70000
LogP: 1.25578

2-Amino-5-fluoropyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A013331-250mg	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0		250mg	$1148.00	2023-06-13
TRC	A013331-500mg	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0		500mg	$1906.00	2023-06-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX828-100mg	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0	95+%	100mg	898CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX828-250mg	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0	95+%	250mg	2047CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX828-1g	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0	95+%	1g	3240.0CNY	2021-07-10
Alichem	A029015888-250mg	2-Amino-5-fluoronicotinonitrile	801303-22-0	95%	250mg	$931.00	2023-09-01
Alichem	A029015888-1g	2-Amino-5-fluoronicotinonitrile	801303-22-0	95%	1g	$2866.05	2023-09-01
Matrix Scientific	189480-500mg	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0		500mg	$638.00	2023-09-07
Matrix Scientific	189480-1g	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0		1g	$1020.00	2023-09-07
Matrix Scientific	189480-5g	2-Amino-5-fluoropyridine-3-carbonitrile	801303-22-0		5g	$3060.00	2023-09-07

2-Amino-5-fluoropyridine-3-carbonitrile Production Method

Production Method 1

869557-43-7

13943-58-3

801303-22-0

Reaction Conditions

1.1 Reagents: 1-Methylimidazole , Tetradecane Catalysts: Cuprous iodide ; 1 min, rt; 16 h, 140 °C

Reference

A bio-inspired copper catalyst system for practical catalytic cyanation of aryl bromides

Schareina, Thomas; et al, Synthesis, 2008, (20), 3351-3355

Production Method 2

869557-43-7

14459-95-1

801303-22-0

Reaction Conditions

1.1 Reagents: 1-Methylimidazole Catalysts: Cuprous iodide ; 16 h, 140 °C

Reference

Copper-catalyzed cyanation of heteroaryl bromides: a novel and versatile catalyst system inspired by nature

Schareina, Thomas; et al, Synlett, 2007, (4), 555-558

Production Method 3

869557-43-7

801303-22-0

Reaction Conditions

1.1 Reagents: Polyethylene glycol lauryl ether , Poly(methylhydrosiloxane) Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][[5-(diphenylphosphino)-9,9-dimethyl-9H-xa… Solvents: Tetrahydrofuran , Water ; 14 h, 55 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Late-stage Pd-catalyzed Cyanations of Aryl/Heteroaryl Halides in Aqueous Micellar Media

Thakore, Ruchita R.; et al, ChemCatChem, 2021, 13(1), 212-216